Cas no 5025-82-1 (Folcisteine)

• Product Name: Folcisteine
• CAS No: 5025-82-1
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• MDL: MFCD00070139
• CID: 45482
• PubChem ID: 98928
• Update Time: 2025-06-08

Folcisteine Chemical and Physical Properties

Names and Identifiers

• 3-Acetylthiazolidine-4-carboxylic acid
• N-Acetyl-4-thiazolidinecarboxylic acid
• 3-Acetyl-thiazolidine-4-carboxylic acid
• FOLCISTEINE
• N-Acetyl-Thiazolidine-4-carboxylic acid
• NATCA
• 3-acetyl-1,3-thiazolidine-4-carboxylic acid
• 4-Thiazolidinecarboxylic acid, 3-acetyl-
• N-Acetylthiazolidine-4-carboxylic acid
• Acetylthiazolidinecarboxylic acid
• N-ATC
• 3-ACETYL-4-THIAZOLIDINECARBOXYLIC ACID
• 3-Acetyl-4-thiazolidinecarboxylicAcid
• 4-Thiazolidinecarboxylicacid, 3-acetyl-, (-)-
• (4S)-3-acetyl-1,3-thiazolidine-4-carboxylic acid
• E
• A828032
• 5025-82-1
• HY-112107
• F0918-2638
• 3-acetyl-1,3-thiazolidine-4-carboxylicacid
• SMR000012081
• 24877-72-3
• MLS000035739
• F17225
• SR-01000498328
• CHEMBL1400300
• SY111561
• DTXSID30863483
• EINECS 225-713-6
• MFCD00038440
• W-108996
• AKOS016842986
• HMS1371F14
• EN300-56202
• FT-0659877
• WXTBYSIPOKXCPM-UHFFFAOYSA-N
• Z316101354
• FT-0603667
• SB44324
• NS00045278
• SR-01000498328-1
• EU-0079037
• DS-14413
• HMS2179O05
• N-acetyl-4-carboxy-1,3-thiazolidine
• CS-0043356
• NSC146111
• AKOS000189251
• NSC-146111
• SCHEMBL1444662
• ChemDiv2_000828
• NSC 146111
• N-Acetyl-thiazolidine 4-carboxylic acid
• N-AcetylThiazolidine-4-Carboxylic Acid, NATCA
• (-)-3-Acetyl-1,3-thiazolidine-4-carboxylic acid
• DB-051742
• STL527633
• ALBB-021244
• GLXC-04627
• Folcisteine

• MDL： MFCD00070139
• Inchi： 1S/C6H9NO3S/c1-4(8)7-3-11-2-5(7)6(9)10/h5H,2-3H2,1H3,(H,9,10)
• InChI Key： WXTBYSIPOKXCPM-UHFFFAOYSA-N
• SMILES： S1CN(C(C)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 175.03000
• Monoisotopic Mass: 175.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 82.9

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 144-146 °CEnamineEN300-56202
• Boiling Point: 439.0±45.0°C at 760 mmHg
• Flash Point: 219.3±28.7 °C
• Refractive Index: 1.58
• PSA: 82.91000
• LogP: -0.06970
• Solubility: Uncertain
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Folcisteine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Folcisteine

Professional Introduction to Folcisteine (CAS No. 5025-82-1)

Folcisteine, chemically known by the CAS number 5025-82-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This introduction delves into the compound's properties, applications, and the latest research findings that highlight its potential in various therapeutic areas.

The molecular structure of Folcisteine (CAS No. 5025-82-1) consists of a complex arrangement of carbon, hydrogen, oxygen, and nitrogen atoms, which contribute to its unique chemical and biological properties. Its chemical formula and structural characteristics make it a versatile compound with applications ranging from nutraceuticals to potential pharmaceutical interventions.

In recent years, Folcisteine has garnered attention for its role in supporting metabolic processes and its potential antioxidant properties. Studies have indicated that this compound may help in modulating cellular functions by influencing key enzymes and pathways involved in energy metabolism and oxidative stress response. The growing body of research suggests that Folcisteine could be a valuable component in formulations aimed at enhancing cellular health and resilience.

One of the most compelling aspects of Folcisteine is its ability to interact with various biological systems. Research has shown that it may influence the activity of enzymes such as cytochrome P450, which are crucial in drug metabolism and detoxification processes. This interaction could make Folcisteine a promising candidate for use in combination therapies where multiple biochemical pathways are targeted simultaneously.

The therapeutic potential of Folcisteine (CAS No. 5025-82-1) extends beyond metabolic support. Emerging studies have begun to explore its effects on inflammation and immune response modulation. By potentially reducing pro-inflammatory cytokine levels and enhancing the activity of natural killer cells, Folcisteine may offer benefits in managing chronic inflammatory conditions. These findings are particularly intriguing given the increasing prevalence of inflammatory diseases worldwide.

The pharmacokinetic profile of Folcisteine is another area of active investigation. Research indicates that it exhibits good bioavailability and stability under various physiological conditions, which makes it a suitable candidate for oral administration. Additionally, studies have suggested that it may have a relatively long half-life, allowing for less frequent dosing and improved patient compliance.

In the context of nutraceuticals, Folcisteine has been incorporated into dietary supplements aimed at supporting overall health and well-being. Its ability to cross the blood-brain barrier has led to investigations into its potential cognitive benefits. Preliminary studies suggest that it may help in maintaining cognitive function by protecting against neurodegenerative processes associated with aging.

The synthesis and purification of Folcisteine (CAS No. 5025-82-1) are areas where advancements in chemical methodology have significantly enhanced production efficiency. Modern synthetic techniques have enabled the large-scale production of high-purity compounds, making it more feasible for researchers to explore its applications without compromising on quality.

The regulatory landscape for compounds like Folcisteine is continually evolving. As more research emerges, regulatory bodies are adapting their guidelines to accommodate new findings and applications. This evolving framework ensures that products incorporating such compounds meet stringent safety and efficacy standards while providing innovative therapeutic options to patients.

The future directions for research on Folcisteine (CAS No. 5025-82-1) are promising, with ongoing studies focusing on elucidating its mechanisms of action and identifying new therapeutic applications. Collaborative efforts between academia and industry are likely to drive further innovation, leading to novel formulations and combination therapies that leverage the unique properties of this compound.